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Compound of Interest

Compound Name: Methylamine hydrobromide

Cat. No.: B1254693

This document provides a comprehensive overview of the safety, handling, and toxicological
properties of Methylamine Hydrobromide (CHsNHsBr). It is intended for researchers,
scientists, and drug development professionals who handle this compound in a laboratory
setting. The information is compiled from various safety data sheets and chemical databases to
ensure a thorough understanding of the associated hazards and mitigation strategies.

Chemical Identification and Physical Properties

Methylamine hydrobromide, also known as methylammonium bromide or MABYI, is the salt
derived from methylamine and hydrobromic acid.[1] It is a white, crystalline, water-soluble solid.
[1][2] Due to its hygroscopic nature and sensitivity to moisture, air, and light, specific storage
conditions are required.[3]

Table 1: Physical and Chemical Properties of Methylamine Hydrobromide
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Property Value Source(s)

IUPAC Name Methylazanium bromide [1114]

Methylammonium Bromide,
Synonyms N _ [11[5]
Methanaminium bromide

CAS Number 6876-37-5 [3]14]15]
EC Number 229-981-5 [1][5]
Molecular Formula CHsN-HBr or CHeBrN [41[5][6]
Molecular Weight 111.97 g/mol [4]
Appearance White to almost white powder 6]

or crystals
Melting Point 250 °C[3][7] - 296 °CJ[1]
Solubility Soluble in water [11[3]

Stable under standard ambient
Stability conditions. Sensitive to

moisture, air, and light.

Hazard Identification and Toxicology

Methylamine hydrobromide is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact.

Table 2: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://en.wikipedia.org/wiki/Methylammonium_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Methylammonium-bromide
https://en.wikipedia.org/wiki/Methylammonium_bromide
https://www.tcichemicals.com/BE/en/sds/M2589_EU_6N.pdf
https://labsolu.ca/product/methylamine-hydrobromide/
https://pubchem.ncbi.nlm.nih.gov/compound/Methylammonium-bromide
https://www.tcichemicals.com/BE/en/sds/M2589_EU_6N.pdf
https://en.wikipedia.org/wiki/Methylammonium_bromide
https://www.tcichemicals.com/BE/en/sds/M2589_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methylammonium-bromide
https://www.tcichemicals.com/BE/en/sds/M2589_EU_6N.pdf
https://labscoop.com/us/en/product/tci/tci/m2589-5g-methylamine-hydrobromide-low-water-content
https://pubchem.ncbi.nlm.nih.gov/compound/Methylammonium-bromide
https://labscoop.com/us/en/product/tci/tci/m2589-5g-methylamine-hydrobromide-low-water-content
https://labsolu.ca/product/methylamine-hydrobromide/
https://materials.alfachemic.com/product/methylamine-hydrobromide-low-water-content-cas-6876-37-5-334508.html
https://en.wikipedia.org/wiki/Methylammonium_bromide
https://en.wikipedia.org/wiki/Methylammonium_bromide
https://labsolu.ca/product/methylamine-hydrobromide/
https://www.benchchem.com/product/b1254693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Category

Code Statement Source(s)

Hazard

H302 Harmful if swallowed. [3]

H315

Causes skin irritation. [5][6]

H319

Causes serious eye

[5][6]

irritation.

H335

May cause respiratory 3]
irritation.

Precautionary

P261 Avoid breathing dust. [3]

P264

Wash skin thoroughly
[51[6]

after handling.

P270

Do not eat, drink or
smoke when using

this product.

P280

Wear protective
gloves/eye
[51[6]

protection/face

protection.

P301+P312

IF SWALLOWED: Call
a POISON
CENTER/doctor if you

feel unwell.

P302+P352

IF ON SKIN: Wash
with plenty of soap [5][6]

and water.

P304+P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse [51[6]
cautiously with water

for several minutes.
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Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Dispose of

contents/container to
P501

an approved waste

disposal plant.

Toxicological Summary: While specific LD50 data for methylamine hydrobromide is not
readily available in the provided search results, the hazard statements indicate that it is harmful
if ingested and causes significant irritation to the skin, eyes, and respiratory tract. The
chemical, physical, and toxicological properties have not been thoroughly investigated. No
components of this product at levels greater than or equal to 0.1% are identified as probable,
possible, or confirmed human carcinogens by IARC, NTP, or OSHA.[8]

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling methylamine hydrobromide.
The following procedures outline the best practices for its use in a laboratory setting.

3.1 Engineering Controls and Personal Protective Equipment (PPE)

» Ventilation: Always handle methylamine hydrobromide in a well-ventilated area. Use of a
chemical fume hood is required to minimize inhalation of dust.[9]

o Eye Protection: Wear chemical safety goggles or a face shield.[5]

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). A lab coat
or other protective clothing is necessary to prevent skin contact.[5][9]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
full-face respirator with an appropriate particulate filter.[9]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Safety glasses with side-shields or chemical

Eye/Face
goggles.

Skin Chemical-resistant gloves, lab coat.

Particulate respirator if dust generation is

Respiratory unavoidable

3.2 General Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the
workspace of any incompatible materials.

» Dispensing: Avoid generating dust when weighing or transferring the solid. Use non-sparking
tools.[9]

e Procedure: Handle and store under an inert gas like argon due to sensitivity to air and
moisture.[3] Keep the container tightly closed when not in use.

o Post-Handling: Wash hands and face thoroughly after handling.[5][6] Decontaminate all
surfaces and equipment.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] The
product is sensitive to moisture, air, and light.

3.3 Spill and Waste Disposal Protocol

e Minor Spills:
o Evacuate non-essential personnel.
o Wearing full PPE, carefully sweep or scoop up the dry material, avoiding dust generation.
o Collect the material in a suitable, labeled container for disposal.

o Clean the spill area thoroughly.
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» Waste Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.

o Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Emergency and First Aid Procedures

Immediate action is critical in the event of an exposure.

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Source(s)

Move the victim to fresh air. If

breathing is difficult, give

Inhalation ) i 9]
oxygen. Seek immediate
medical attention.
Immediately remove all
contaminated clothing. Wash
Skin Contact the affected area with plenty of  [5][9]

soap and water. If skin irritation

occurs, get medical advice.

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
Eye Contact ) o
easy to do. Continue rinsing. If
eye irritation persists, seek

immediate medical attention.

[5]19]

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion )
unconscious person. Call a
poison control center or doctor

immediately.

[°]

© 2025 BenchChem. All rights reserved. 6/11

Tech Support


https://www.chemicalbook.com/msds/2-bromo-n-methyl-ethylamine-hydrobromide.pdf
https://www.tcichemicals.com/BE/en/sds/M2589_EU_6N.pdf
https://www.chemicalbook.com/msds/2-bromo-n-methyl-ethylamine-hydrobromide.pdf
https://www.tcichemicals.com/BE/en/sds/M2589_EU_6N.pdf
https://www.chemicalbook.com/msds/2-bromo-n-methyl-ethylamine-hydrobromide.pdf
https://www.chemicalbook.com/msds/2-bromo-n-methyl-ethylamine-hydrobromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Safety Workflows

The following diagrams illustrate the logical flow for safely handling methylamine
hydrobromide.
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Preparation & Assessment

Assess Risks:
- Irritant (Skin, Eyes, Respiratory)
- Harmful if Swallowed

Establish Controls:
- Fume Hood
- Designated Area

Select PPE:
- Goggles
- Lab Coat

- Gloves

Handling Procedure

Execute Handling:
- Weigh/Transfer Carefully it e
- Avoid Dust Generation

Emergency Response
Store Properly:
- Tightly Sealed
- Inert Atmosphere
- Dry & Cool

Spill Occurs

Personnel Exposure

Administer First Aid
(See Table 4)

Contain & Clean Spill
(See Protocol 3.3)

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for risk mitigation when handling methylamine hydrobromide.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1254693?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Verify Integrity & Label

Log & Store in Designated
Dry, Inert Location

Prepare for Experiment:
Don PPE, Use Fume Hood

Weigh Compound:
Minimize Dust, Use Spatula

Introduce to Reaction Vessel

Segregate & Label Waste:
- Contaminated Solids
- Unused Product

Dispose via Approved
Waste Stream

Click to download full resolution via product page
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Caption: Standard laboratory workflow for methylamine hydrobromide from receipt to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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